Cas no 834913-91-6 (5-(4-ethylphenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide
• CAS No: 834913-91-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD02253925
• CID: 3057726
• PubChem ID: 7022242
• Update Time: 2025-05-20

5-(4-ethylphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((4-Ethylphenoxy)methyl)furan-2-carbohydrazide
• 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide
• CS-0296662
• EN300-227831
• 834913-91-6
• BBL039414
• DTXSID701187387
• 5-[(4-Ethylphenoxy)methyl]-2-furohydrazide
• 5-[(4-ethylphenoxy)methyl]furan-2-carbohydrazide
• STK315875
• AKOS000304206
• 5-(4-Ethyl-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• 5-(4-ETHYLPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• 5-[(4-Ethylphenoxy)methyl]-2-furancarboxylic acid hydrazide

• MDL： MFCD02253925
• Inchi： 1S/C14H16N2O3/c1-2-10-3-5-11(6-4-10)18-9-12-7-8-13(19-12)14(17)16-15/h3-8H,2,9,15H2,1H3,(H,16,17)
• InChI Key： LPFQHZSZHGEGMF-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(NN)=O)O1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 260.11609238Da
• Monoisotopic Mass: 260.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide

Introduction to 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide (CAS No. 834913-91-6) and Its Emerging Applications in Chemical Biology

5-(4-ethylphenoxy)methylfuran-2-carbohydrazide, identified by the CAS number 834913-91-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This heterocyclic derivative combines a furan ring with a carbohydrazide moiety, flanked by an ethylphenoxy substituent, creating a molecular scaffold that exhibits promising biological activities. The compound’s unique chemical architecture positions it as a valuable candidate for further exploration in drug discovery and therapeutic development.

The furan-2-carbohydrazide core of this molecule is particularly noteworthy, as it has been increasingly recognized for its potential in modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders. Recent studies have highlighted the ability of such derivatives to interact with key enzymes and receptors, thereby influencing cellular processes relevant to human health and disease. The 4-ethylphenoxy group further enhances the compound’s lipophilicity, improving its membrane permeability and potentially facilitating better oral bioavailability—a critical factor in pharmaceutical development.

In the context of contemporary research, 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide has been investigated for its role in inhibiting enzymes involved in pain signaling and neuroinflammation. Preliminary in vitro studies suggest that this compound may exert analgesic effects by modulating the activity of cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators. Additionally, its interaction with mitochondrial enzymes has been explored, indicating potential applications in managing oxidative stress-related conditions such as neurodegenerative diseases.

The pharmacokinetic profile of 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide is another area of active interest. Computational modeling and experimental assays have been employed to evaluate its metabolic stability, solubility, and distribution within biological systems. These studies have revealed that the compound exhibits moderate solubility in aqueous environments while maintaining sufficient lipophilicity for effective penetration across biological membranes. Such characteristics make it an attractive candidate for formulation into oral or transdermal delivery systems.

Advances in synthetic chemistry have enabled the efficient preparation of 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide, allowing researchers to conduct more comprehensive structural-activity relationship (SAR) studies. By modifying substituents on the furan or phenoxy rings, chemists can fine-tune the compound’s biological activity while preserving its core pharmacophore. This flexibility has led to the discovery of several analogs with enhanced potency or selectivity against specific targets, underscoring the compound’s potential as a lead molecule for drug development.

The therapeutic relevance of 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide extends beyond pain management and inflammation modulation. Emerging evidence suggests that this compound may also play a role in combating metabolic disorders by influencing lipid metabolism and insulin sensitivity. In preclinical models, administration of this derivative has been associated with reductions in triglyceride levels and improvements in glucose tolerance, indicating its potential utility in treating conditions such as type 2 diabetes.

Furthermore, the compound’s ability to cross the blood-brain barrier has opened new avenues for investigating its effects on central nervous system (CNS) disorders. Initial research has explored its potential applications in alleviating symptoms associated with neurodegenerative conditions like Alzheimer’s disease and Parkinson’s disease. The interaction between 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide and neuroprotective pathways remains an area of active investigation, with promising preliminary findings.

The synthesis of 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include Friedel-Crafts acylation to introduce the phenoxy group, followed by condensation reactions to form the furan ring and carbohydrazide moiety. Advances in green chemistry principles have also been applied to optimize these reactions, reducing waste generation and improving yields—a critical consideration for large-scale production.

Regulatory considerations play a significant role in advancing compounds like 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, toxicological assessments are essential to evaluate potential side effects before human trials can commence. These rigorous standards help ensure that promising compounds such as this one are developed responsibly and efficiently.

The future direction of research on 5-(4-ethylphenoxy)methylfuran-2-carbohydrazide is likely to focus on elucidating its mechanism of action at a molecular level. High-resolution structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, will be instrumental in determining how this compound interacts with target proteins and enzymes. Such insights will guide further optimization efforts aimed at improving therapeutic efficacy while minimizing off-target effects.

In conclusion,5-(4-ethylphenoxy)methylfuran-2-carbohydrazide (CAS No. 834913-91-6) represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Its unique combination of pharmacophoric elements makes it suitable for addressing multiple diseases across different therapeutic areas. As research continues to uncover new applications for this compound,5-(4-ethylphenoxy)methylfuran-2-carbohydrazide is poised to make significant contributions to both academic science and clinical medicine.